Cas no 1832583-40-0 (3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine)
3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine
- 3-chloro-5-nitro-2-(triazol-2-yl)pyridine
- 8-(METHYLTHIO)-6H-THIAZOLO[5,4-E]INDOL-7(8H)-ONE
- W15040
- A934781
- CS-0141509
- MFCD31802247
- SCHEMBL17292961
- SCHEMBL18819729
- AKOS037646381
- 3-chloro-5-nitro-2-(1,2,3-triazol-2-yl)pyridine
- DB-193994
- 1832583-40-0
- AS-68528
-
- MDL: MFCD31802247
- Inchi: 1S/C7H4ClN5O2/c8-6-3-5(13(14)15)4-9-7(6)12-10-1-2-11-12/h1-4H
- InChI Key: UOVBIABPHJGCHB-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CN=C1N1N=CC=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 225.0053521g/mol
- Monoisotopic Mass: 225.0053521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 89.4
3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PD825-50mg |
3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine |
1832583-40-0 | 95% | 50mg |
256.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PD825-1g |
3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine |
1832583-40-0 | 95% | 1g |
1861.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PD825-200mg |
3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine |
1832583-40-0 | 95% | 200mg |
583.0CNY | 2021-07-17 | |
| eNovation Chemicals LLC | Y1002148-5g |
3-chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine |
1832583-40-0 | 95% | 5g |
$930 | 2024-07-24 | |
| Chemenu | CM470672-100mg |
3-chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine |
1832583-40-0 | 95%+ | 100mg |
$66 | 2023-02-02 | |
| Chemenu | CM470672-250mg |
3-chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine |
1832583-40-0 | 95%+ | 250mg |
$98 | 2023-02-02 | |
| Chemenu | CM470672-1g |
3-chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine |
1832583-40-0 | 95%+ | 1g |
$224 | 2023-02-02 | |
| Chemenu | CM470672-5g |
3-chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine |
1832583-40-0 | 95%+ | 5g |
$715 | 2023-02-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C913384-1g |
3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine |
1832583-40-0 | 97% | 1g |
1,440.00 | 2021-05-17 | |
| eNovation Chemicals LLC | D640303-1g |
3-chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine |
1832583-40-0 | 95% | 1g |
$1100 | 2024-08-03 |
3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine
Research Brief on 3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine (CAS: 1832583-40-0)
3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine (CAS: 1832583-40-0) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a pyridine core substituted with a chloro group, a nitro group, and a 1,2,3-triazole moiety, making it a versatile scaffold for further chemical modifications. Recent studies have explored its utility as a building block for the synthesis of novel bioactive molecules, particularly in the context of kinase inhibitors and antimicrobial agents.
A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine as a key intermediate in the synthesis of selective kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized to yield derivatives with high affinity for specific kinase targets, such as EGFR and CDK2. The study highlighted the compound's potential in addressing drug resistance mechanisms, particularly in oncology applications.
In addition to its applications in kinase inhibition, recent research has also explored the antimicrobial properties of derivatives based on this scaffold. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that nitro-substituted triazolylpyridines exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotic development.
The synthetic accessibility of 3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, emphasizing its cost-effectiveness and suitability for industrial-scale production. The authors noted that the compound's stability under various reaction conditions makes it an attractive candidate for further derivatization in high-throughput screening campaigns.
From a structural perspective, computational studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations published in a 2024 issue of Journal of Chemical Information and Modeling revealed that the triazole and nitro groups play critical roles in forming hydrogen bonds with target proteins, while the chloro-substituted pyridine ring contributes to hydrophobic interactions. These findings have guided the design of more potent analogs with improved pharmacokinetic properties.
Looking forward, researchers anticipate that 3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine will continue to serve as a valuable scaffold in medicinal chemistry. Its combination of synthetic versatility and biological activity positions it as a promising starting point for the development of new therapeutic agents across multiple disease areas, including cancer, infectious diseases, and inflammatory disorders. Future studies are expected to explore its applications in targeted protein degradation and covalent inhibitor design.
1832583-40-0 (3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)